Cas no 13446-29-2 (Sulfurous acid, magnesium salt (1:1), hexahydrate)

• Product Name: Sulfurous acid, magnesium salt (1:1), hexahydrate
• CAS No: 13446-29-2
• MF: H₁₂MgO₉S
• MW: 212.459880828857
• CID: 1235625
• PubChem ID: 22005975
• Update Time: 2025-04-20

Sulfurous acid, magnesium salt (1:1), hexahydrate Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid, magnesium salt (1:1), hexahydrate
• magnesium,sulfite,hexahydrate
• 13446-29-2
• DTXSID70158724
• UNII-517M335CTF
• Q27260877
• Magnesium sulfite hexahydrate
• 517M335CTF
• magnesium sulphite hexahydrate

• Inchi： 1S/Mg.H2O3S.6H2O/c;1-4(2)3;;;;;;/h;(H2,1,2,3);6*1H2/q+2;;;;;;;/p-2
• InChI Key： KLIKMSKEFPRHEE-UHFFFAOYSA-L
• SMILES： S(=O)([O-])[O-].[Mg+2].O.O.O.O.O.O

Computed Properties

• Exact Mass: 212.0052448g/mol
• Monoisotopic Mass: 212.0052448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Color/Form: Magnesium sulfite hexahydrate is white hexagonal crystal